2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine

• Molecular Formula: C10H14N10O2S
• Molecular Weight: 338.35g/mol
• IUPAC Name: 2-[[4-[(3,5-diamino-1H-pyrazol-4-yl)diazenyl]phenyl]sulfonylamino]guanidine
• InChI: InChI=1S/C10H14N10O2S/c11-8-7(9(12)18-17-8)16-15-5-1-3-6(4-2-5)23(21,22)20-19-10(13)14/h1-4,20H,(H4,13,14,19)(H5,11,12,17,18)
• InChI Key: AVROVMINBGNZCD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N=NC2=C(NN=C2N)N)S(=O)(=O)NN=C(N)N

Description

This compound features a pyrazole ring, which is known for its biological activity and versatility in chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine typically involves multiple steps, starting from readily available precursorsSpecific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonyl derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• N-(4-(2-(3,5-Diamino-4H-pyrazol-4-ylidene)hydrazinyl)phenyl)acetamide
• Pyrazolo[1,5-a]pyrimidines
• Pyrazolo[5,1-c]-1,2,4-triazines

Uniqueness

What sets 2-[[4-[2-(3,5-Diaminopyrazol-4-ylidene)hydrazinyl]phenyl]sulfonylamino]guanidine apart is its unique combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .